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Compound of Interest

Compound Name: 2-Aminophenol

Cat. No.: B121084 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the purification of 2-Aminophenol
using recrystallization. The procedure outlines the use of hot water as a suitable solvent for this

process, leveraging the differential solubility of 2-Aminophenol at varying temperatures to

achieve high purity. This protocol includes key data on solubility, safety precautions, a step-by-

step methodology, and a visual workflow to ensure procedural clarity and reproducibility.

Introduction
2-Aminophenol is a crucial intermediate in the synthesis of a wide range of pharmaceuticals,

dyes, and other specialty chemicals. The purity of 2-Aminophenol is paramount as impurities

can lead to undesirable side products, lower yields, and potential safety concerns in

downstream applications. Recrystallization is a robust and economical technique for the

purification of solid organic compounds. The fundamental principle of recrystallization is the

difference in solubility of the target compound and its impurities in a selected solvent at

different temperatures. An ideal solvent will dissolve the compound to be purified, along with

any soluble impurities, at an elevated temperature, and upon cooling, the desired compound

will crystallize out in a purer form, leaving the impurities dissolved in the mother liquor.

This protocol details the purification of 2-Aminophenol by recrystallization from hot water. 2-
Aminophenol exhibits moderate solubility in hot water and is significantly less soluble in cold
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water, making water an effective and environmentally benign solvent for its purification.

Physicochemical Data and Safety Information
A summary of the physical and chemical properties of 2-Aminophenol is provided in the table

below. It is crucial to handle 2-Aminophenol with appropriate safety measures due to its

potential hazards.

Table 1: Physicochemical Properties and Safety Data for 2-Aminophenol

Property Value

Molecular Formula C₆H₇NO

Molecular Weight 109.13 g/mol

Appearance
White to light-brown crystalline powder; darkens

on exposure to air and light.[1]

Melting Point 172-174 °C[2]

Solubility in Water
1.7 g/100 mL at 20 °C.[3] Soluble in hot water.

[3][4]

Solubility in Ethanol Soluble.[1][3]

Hazard Statements
Harmful if swallowed or inhaled. Suspected of

causing genetic defects.

Precautionary Statements

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood. Avoid breathing dust. Use

personal protective equipment as required.

Experimental Protocol
This protocol describes the recrystallization of 2-Aminophenol from water. Due to the

sensitivity of 2-Aminophenol to atmospheric oxygen, especially at elevated temperatures, it is

recommended to perform the procedure under an inert atmosphere (e.g., nitrogen or argon) to

prevent oxidation and discoloration of the product.
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Materials:

Crude 2-Aminophenol

Deionized water

Activated carbon (optional, for removing colored impurities)

Standard laboratory glassware (Erlenmeyer flasks, beakers, graduated cylinders)

Heating mantle or hot plate with magnetic stirring capability

Buchner funnel and vacuum flask

Filter paper

Spatula and weighing balance

Ice bath

Drying oven or desiccator

Procedure:

Dissolution:

For every 1 gram of crude 2-Aminophenol, prepare approximately 50-60 mL of deionized

water in an Erlenmeyer flask. This is based on its solubility in cold water to ensure a

minimal amount of hot solvent is used for complete dissolution, maximizing the yield.

Heat the water to boiling.

In a separate Erlenmeyer flask, add the crude 2-Aminophenol.

Gradually add the hot water to the 2-Aminophenol while stirring until the solid is

completely dissolved. Use the minimum amount of hot water necessary to achieve

complete dissolution.

Decolorization (Optional):
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If the resulting solution is colored, remove it from the heat and allow it to cool slightly.

Add a small amount of activated carbon (approximately 1-2% of the weight of the 2-
Aminophenol) to the solution.

Gently reheat the solution to boiling for a few minutes while swirling. The activated carbon

will adsorb colored impurities.

Hot Filtration:

If activated carbon was used, or if there are any insoluble impurities, perform a hot

filtration.

Preheat a funnel and a clean receiving flask to prevent premature crystallization.

Quickly filter the hot solution through a fluted filter paper into the preheated receiving flask.

Crystallization:

Cover the flask containing the hot, clear filtrate with a watch glass or loose-fitting stopper

to prevent contamination and slow down evaporation.

Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling

promotes the formation of larger, purer crystals.

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize the precipitation of the purified 2-Aminophenol.

Isolation of Crystals:

Collect the crystals by vacuum filtration using a Buchner funnel and a clean filter flask.

Wash the crystals with a small amount of ice-cold deionized water to remove any

remaining soluble impurities from the mother liquor.

Continue to draw air through the funnel for several minutes to partially dry the crystals.

Drying:
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Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Dry the crystals in a vacuum oven at a low temperature (e.g., 50-60 °C) until a constant

weight is achieved, or in a desiccator over a suitable drying agent.

Expected Results
The recrystallization process is expected to yield a purified 2-Aminophenol with significantly

improved color (from brownish to off-white or white) and a sharper melting point closer to the

literature value.

Table 2: Expected Outcome of 2-Aminophenol Purification

Parameter Before Recrystallization After Recrystallization

Appearance Brownish powder
Off-white to white crystalline

solid

Purity (by HPLC) ~95-98% >99%

Melting Point Broad range below 172 °C 172-174 °C

Yield N/A 70-90% (typical)

Note: The actual yield will depend on the initial purity of the crude material and the precise

execution of the protocol.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the purification of 2-Aminophenol by

recrystallization.
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Caption: Workflow for the purification of 2-Aminophenol by recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b121084?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/2-aminophenol-properties-applications-and-safety.htm
https://www.sigmaaldrich.com/US/en/product/mm/800419
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminophenol
https://en.wikipedia.org/wiki/2-Aminophenol
https://www.benchchem.com/product/b121084#protocol-for-the-purification-of-2-aminophenol-by-recrystallization
https://www.benchchem.com/product/b121084#protocol-for-the-purification-of-2-aminophenol-by-recrystallization
https://www.benchchem.com/product/b121084#protocol-for-the-purification-of-2-aminophenol-by-recrystallization
https://www.benchchem.com/product/b121084#protocol-for-the-purification-of-2-aminophenol-by-recrystallization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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